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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzonitrile

Cat. No.: B190005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and hazards associated

with 4-Hydroxy-3-methylbenzonitrile. The document is intended for an audience of

researchers, scientists, and professionals in the field of drug development who may handle or

be exposed to this chemical. It covers the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals, detailed experimental protocols for toxicological assessment

based on OECD guidelines, and visual representations of hazard classifications and

experimental workflows. All quantitative data is presented in structured tables for clarity and

ease of comparison.
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Identifier Value

Chemical Name 4-Hydroxy-3-methylbenzonitrile

Synonyms
4-Cyano-2-methylphenol, 3-Methyl-4-

hydroxybenzonitrile

CAS Number 15777-70-5

Molecular Formula C₈H₇NO

Molecular Weight 133.15 g/mol

Structure
(A 2D structural image would be placed here in

a full whitepaper)

Hazard Identification and Classification
The hazard classification of 4-Hydroxy-3-methylbenzonitrile is based on the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The following table

summarizes the known hazards.

Table 1: GHS Hazard Classification
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Hazard Class
Hazard

Category
Pictogram Signal Word

Hazard

Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed[1]

Acute Toxicity,

Dermal
Category 4 alt text Warning

H312: Harmful in

contact with

skin[1]

Acute Toxicity,

Inhalation
Category 4 alt text Warning

H332: Harmful if

inhaled[1]

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

Category 2A alt text Warning

H319: Causes

serious eye

irritation[1]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 alt text Warning

H335: May

cause respiratory

irritation[1]

Logical Relationship of GHS Hazard Classifications
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Routes of Exposure

Resulting Hazards

Oral

Acute Toxicity (Category 4)

Dermal

Skin Irritation (Category 2) Serious Eye Irritation (Category 2A)

Inhalation

Respiratory Irritation (STOT SE 3)

In Vitro / Initial Screening

In Vivo Confirmatory Testing

Start: New Chemical Substance
(4-Hydroxy-3-methylbenzonitrile)

Skin Irritation/Corrosion
(OECD 439)

Eye Irritation/Corrosion
(In Vitro Methods)

Acute Oral Toxicity
(OECD 423)

Acute Dermal Toxicity
(OECD 402)

Acute Inhalation Toxicity
(OECD 403)

Skin Irritation
(If In Vitro is Inconclusive)

Equivocal
Results

Final GHS Classification
and Labeling

Eye Irritation
(OECD 405)

Equivocal
Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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